Cas no 14243-65-3 (bromo(triphenylphosphine)gold)
Bromo(triphenylphosphine)gold(I), with the chemical formula [AuBr(PPh₃)], is a well-characterized gold(I) complex widely used in catalysis and materials science. Its key advantages include high stability under ambient conditions, ease of handling, and excellent reactivity in cross-coupling and cyclization reactions. The triphenylphosphine ligand enhances solubility in organic solvents, facilitating homogeneous catalytic applications. This complex is particularly valuable in gold-mediated organic transformations, such as alkyne activation and C–C bond formation, due to its predictable coordination chemistry and robust performance. Its well-defined structure and reliable reactivity make it a preferred choice for synthetic and mechanistic studies in gold catalysis.
bromo(triphenylphosphine)gold structure
Product Name:bromo(triphenylphosphine)gold
CAS No:14243-65-3
MF:C18H15AuBrP
MW:539.156017541885
MDL:MFCD00049267
CID:87280
PubChem ID:12464140
Update Time:2025-08-05
bromo(triphenylphosphine)gold Chemical and Physical Properties
Names and Identifiers
-
- bromo(triphenylphosphine)gold
- gold(1+),triphenylphosphane,bromide
- (triphenulphosphane)gold(I) bromide
- (triphenylphosphine)AuBr
- Au(triphenylphosphine)Br
- AuBr(triphenylphosphine)
- bromo(triphenylphosphine)gold(I)
- gold(1+) bromide-triphenylphosphane (1:1:1)
- EINECS 238-118-1
- Bromo(triphenylphosphine)gold(Ⅰ)
- bromo(triphenylphosphine)gold(i), premion
- Bromo(triphenylphosphine)gold(I), Premion (metals basis)
- BROMO(TRIPHENYLPHOSPHINE)GOLD (I)
- Bromo(triphenylphosphine)gold(I), Premion, 99.99% (metals basis)
- Bromo(triphenylphosphine)gold(I), Premion(R), 99.99% (metals basis)
- Bromogold;triphenylphosphane
- Bromo(triphenylphosphine)gold(I), Premion?
- 14243-65-3
- FT-0637041
- Bromo(triphenylphosphine)gold( centn)
- 79384-10-4
- MFCD00049267
- BROMOTRIPHENYLPHOSPHINE GOLD(I)
- DB-042628
-
- MDL: MFCD00049267
- Inchi: 1S/C18H15P.Au.BrH/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;/h1-15H;;1H/q;+1;/p-1
- InChI Key: UIYUJCNGYSSFGP-UHFFFAOYSA-M
- SMILES: [Au]Br.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 537.97600
- Monoisotopic Mass: 537.976027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: powder
- Boiling Point: 360°C at 760 mmHg
- Flash Point: 181.7°C
- Water Partition Coefficient: Insoluble in water.
- PSA: 13.59000
- LogP: 4.28790
- Solubility: Not determined
bromo(triphenylphosphine)gold Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-DI970-100mg |
Bromo(triphenylphosphine)gold(I) |
14243-65-3 | 99.99% (metals basis) | 100mg |
¥555.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-DI970-250mg |
Bromo(triphenylphosphine)gold(I) |
14243-65-3 | 99.99% (metals basis) | 250mg |
¥1341.0 | 2022-02-28 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 41002-5g |
Bromo(triphenylphosphine)gold(I), Premion?, 99.99% (metals basis) |
14243-65-3 | 99.99% | 5g |
¥10960.00 | 2023-04-13 | |
| abcr | AB209581-1 g |
Bromo(triphenylphosphine)gold(I), Premion®, 99.99% (metals basis); . |
14243-65-3 | 99.99% | 1 g |
€240.00 | 2023-07-20 | |
| abcr | AB209581-5 g |
Bromo(triphenylphosphine)gold(I), Premion®; 99.99% (metals basis) |
14243-65-3 | 5g |
€961.00 | 2021-09-16 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 41002-1g |
Bromo(triphenylphosphine)gold(I), Premion?, 99.99% (metals basis) |
14243-65-3 | 99.99% | 1g |
¥2849.00 | 2023-04-13 | |
| eNovation Chemicals LLC | Y1249311-1g |
BROMO(TRIPHENYLPHOSPHINE)GOLD (I) |
14243-65-3 | 98% | 1g |
$195 | 2024-06-07 | |
| Ambeed | A678716-100mg |
Bromo(triphenylphosphine)gold(I) |
14243-65-3 | 98% | 100mg |
$19.0 | 2025-02-19 | |
| Ambeed | A678716-250mg |
Bromo(triphenylphosphine)gold(I) |
14243-65-3 | 98% | 250mg |
$44.0 | 2025-02-19 | |
| Ambeed | A678716-1g |
Bromo(triphenylphosphine)gold(I) |
14243-65-3 | 98% | 1g |
$132.0 | 2025-02-19 |
bromo(triphenylphosphine)gold Related Literature
-
1. Reaction of acetatotriphenylphosphinegold(I) with inorganic acids, alkyl halides, and bromineD. I. Nichols,A. S. Charleston J. Chem. Soc. A 1969 2581
-
Daniel Schneider,Annette Schier,Hubert Schmidbaur Dalton Trans. 2004 1995
14243-65-3 (bromo(triphenylphosphine)gold) Related Products
- 1779-49-3(Methyltriphenylphosphonium bromide)
- 6399-81-1(Triphenylphosphine hydrobromide)
- 1486-28-8(Methyldiphenylphosphine)
- 14126-32-0(Cobalt,dibromobis(triphenylphosphine)-, (T-4)-)
- 10111-14-5(Phosphonium,1,4-phenylenebis[triphenyl-, dibromide (9CI))
- 14973-89-8(bromotris(triphenylphosphine)rhodium(I))
- 39319-11-4(Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer)
- 2751-90-8(tetraphenylphosphanium bromide)
- 1787-44-6(Methyl-d3-triphenylphosphonium Bromide)
- 15709-74-7(Bromotris(triphenylphosphine)copper(I))
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